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Compound of Interest

Compound Name: Nickel chromate

Cat. No.: B085382 Get Quote

Introduction

Nickel(II) chromate (NiCrO₄) is a red-brown, acid-soluble inorganic compound with notable

thermal stability.[1][2] Its synthesis, particularly under high-pressure conditions, yields a product

with a specific crystalline structure and properties that are of interest in materials science. The

high-pressure synthesis route is crucial for obtaining the pure NiCrO₄ phase while avoiding the

formation of other nickel-chromium oxides, such as the nickel-chromium spinel (NiCr₂O₄).[1][3]

This document provides detailed protocols for the high-pressure synthesis of nickel(II)

chromate, along with its physicochemical properties and relevant safety information.

Physicochemical Properties

Nickel(II) chromate synthesized under high pressure exhibits the following properties:
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Property Value Reference

Chemical Formula NiCrO₄ [2]

Molar Mass 174.71 g/mol [1]

Appearance Dark maroon-colored powder [1]

Crystal Structure Orthorhombic [1][3]

Unit Cell Parameters
a = 5.482 Å, b = 8.237 Å, c =

6.147 Å
[1][3]

Cell Volume 277.6 Å³ [1][3]

Solubility
Very slightly soluble in water;

soluble in hydrochloric acid
[1][2]

Experimental Protocols

Two primary high-pressure methods for the synthesis of nickel(II) chromate have been

reported. Method 1 is a high-pressure, high-temperature approach, while Method 2 operates at

a lower pressure and temperature but requires a significantly longer reaction time.

Method 1: High-Pressure, High-Temperature Synthesis

This method involves the solid-state reaction of nickel(II) oxide and chromium(III) oxide under a

high-pressure oxygen atmosphere.

Materials and Equipment:

Nickel(II) oxide (NiO), high purity

Chromium(III) oxide (Cr₂O₃), high purity

High-pressure autoclave or similar high-pressure apparatus capable of reaching 1000 atm

and 800 °C

Oxygen gas source
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Tube furnace

Mortar and pestle

Sample holder (e.g., platinum or alumina crucible)

Protocol:

Precursor Preparation: Weigh stoichiometric amounts of NiO and Cr₂O₃.

Mixing: Thoroughly grind the NiO and Cr₂O₃ powders together in a mortar and pestle to

ensure a homogeneous mixture.

Sample Loading: Place the mixed powder into a suitable sample holder and position it within

the high-pressure autoclave.

Pressurization and Heating:

Seal the autoclave and purge with oxygen gas.

Pressurize the vessel with oxygen to 1000 atm.

Heat the autoclave to a temperature between 700 °C and 800 °C.[1][3]

Reaction: Maintain the temperature and pressure for a sufficient duration to ensure complete

reaction. The exact time may need to be optimized, but several hours is a typical starting

point.

Cooling and Depressurization:

After the reaction period, cool the autoclave to room temperature.

Slowly and safely vent the oxygen pressure.

Sample Recovery: Retrieve the sample from the autoclave. The resulting product should be

dark maroon nickel(II) chromate powder.
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Characterization: Analyze the product using techniques such as X-ray diffraction (XRD) to

confirm the crystal structure and phase purity.

Critical Parameters:

Maintaining a high oxygen pressure is crucial. If the pressure is too low, or the temperature

exceeds 660 °C without sufficient pressure, the formation of nickel chromium spinel

(NiCr₂O₄) is favored.[1][3]

Method 2: Low-Pressure, Low-Temperature Synthesis

This alternative method can produce nickel(II) chromate at lower pressures and temperatures,

but the reaction is significantly slower.

Materials and Equipment:

Nickel(II) oxide (NiO), high purity

Chromium(III) oxide (Cr₂O₃), high purity

Controlled atmosphere furnace or a sealed reaction vessel capable of maintaining 7.3 bar

pressure

Oxygen gas source

Mortar and pestle

Sample holder

Protocol:

Precursor Preparation: Prepare a stoichiometric mixture of NiO and Cr₂O₃ as described in

Method 1.

Sample Loading: Place the mixture into a sample holder within the reaction vessel.

Pressurization and Heating:
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Seal the vessel and introduce oxygen to a pressure of 7.3 bar.

Heat the vessel to 535 °C.[1][3]

Reaction: Maintain these conditions for an extended period, potentially for several days, for

the reaction to proceed to completion.[1][3]

Cooling and Depressurization: Cool the vessel to room temperature and release the

pressure.

Sample Recovery and Characterization: Recover and analyze the product as in Method 1.

Experimental Workflow Diagram
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Experimental Workflow for High-Pressure Synthesis of NiCrO4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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